Cas no 513-17-7 (barium dimethyl bis(sulphate))

• Product Name: barium dimethyl bis(sulphate)
• CAS No: 513-17-7
• MF: C₂H₆BaO₈S₂
• MW: 359.521234989166
• CID: 1571342
• PubChem ID: 44135777
• Update Time: 2025-04-21

barium dimethyl bis(sulphate) Chemical and Physical Properties

Names and Identifiers

• barium dimethyl bis(sulphate)
• barium(2+),methyl sulfate
• UNII-20H3YQI462
• 20H3YQI462
• 513-17-7
• Q27253462
• Sulfuric acid, monomethyl ester, barium salt (2:1)
• BARIUM METHYL SULFATE
• Methyl sulfate barium salt [MI]

• Inchi： 1S/2CH4O4S.Ba/c2*1-5-6(2,3)4;/h2*1H3,(H,2,3,4);/q;;+2/p-2
• InChI Key： RHZMFDFIRNVBEP-UHFFFAOYSA-L
• SMILES： [Ba+2].S(=O)(=O)([O-])OC.S(=O)(=O)([O-])OC

Computed Properties

• Exact Mass: 351.85638
• Monoisotopic Mass: 359.855657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 90.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 132.86